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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

Essential guidance for researchers, scientists, and drug development professionals on the safe
handling and disposal of 15-Hydroxypentadecanoic acid, ensuring laboratory safety and
operational integrity.

This document provides crucial safety and logistical information for the proper management of
15-Hydroxypentadecanoic acid in a laboratory setting. Adherence to these procedural
guidelines is paramount for minimizing risk and ensuring a safe research environment.

Hazard Identification and Classification

15-Hydroxypentadecanoic acid is classified as a skin and eye irritant.[1][2] Direct contact
may cause redness and discomfort. It is supplied as an off-white to white solid powder.[3] A
thorough risk assessment should be conducted before handling to identify potential hazards
specific to the experimental procedures being undertaken.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 15-
Hydroxypentadecanoic acid to prevent direct contact and ensure personal safety.
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PPE Category Item Specification

Must be worn at all times to

Eye Protection Safety Glasses or Goggles protect against dust particles.

[2](3]

Nitrile or other suitable
Hand Protection Chemical-resistant gloves chemically impervious gloves
are required.[2][3]

A standard lab coat should be
Body Protection Laboratory Coat worn to protect against

accidental spills.

Under normal laboratory
conditions with adequate
ventilation, respiratory

Respiratory Protection Not generally required protection is not necessary.[3]
If significant dust is expected,
a particulate filter respirator

may be considered.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 15-Hydroxypentadecanoic acid is essential to minimize

exposure and maintain a safe laboratory environment.

Preparation and Precaution

Designated Area: All handling of 15-Hydroxypentadecanoic acid should occur in a
designated area, such as a chemical fume hood or a well-ventilated workbench.

Clear Workspace: Ensure the work area is clean and free of clutter before beginning.

Review Safety Data Sheet (SDS): Before use, all personnel should review the product-
specific SDS for complete hazard information.

Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,
and containers, before opening the chemical container.
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Weighing and Dispensing
o Avoid Dust Generation: Handle the solid powder carefully to minimize the creation of

airborne dust.

e Use of Fume Hood: For procedures that may generate dust, it is recommended to work
within a chemical fume hood.[3]

o Controlled Dispensing: Use a clean spatula to transfer the desired amount of the acid from
its storage container to a tared weighing vessel.

e Immediate Sealing: Promptly and securely seal the main container of 15-
Hydroxypentadecanoic acid after dispensing.

Post-Handling Procedures

o Decontamination: Clean all equipment and the work surface thoroughly after use.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

e Proper Storage: Store 15-Hydroxypentadecanoic acid in a dry, cool, and well-ventilated
location, ensuring the container is tightly closed.[3]

Disposal Plan

Proper disposal of 15-Hydroxypentadecanoic acid and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Unused or contaminated 15-Hydroxypentadecanoic acid should be collected
in a designated, labeled waste container for non-hazardous solid chemical waste. Do not
dispose of it in regular laboratory trash.

» Contaminated Materials: Disposable items such as gloves, weighing paper, and paper towels
that have come into contact with the acid should be placed in the same designated solid
waste container.
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» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as chemical waste. Once cleaned, the container can be disposed
of as regular laboratory glass or plastic waste after defacing the label.

Final Disposal

o Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with
institutional and local regulations.

o Waste Pickup: Arrange for the collection of the chemical waste by the institution's
environmental health and safety department.

e Regulatory Status: 15-Hydroxypentadecanoic acid is not classified as a hazardous waste
under the Comprehensive Environmental Response, Compensation, and Liability Act
(CERCLA) or the Superfund Amendments and Reauthorization Act (SARA).[3] However, it
must still be disposed of as chemical waste and not with household garbage.[2]

: _ :

Property Value

Physical State Solid (Powder)[3]

Appearance Off-white[3]

Melting Point 97 - 99 °C (206.6 - 210.2 °F)[3]
Molecular Formula C15H3003

Molecular Weight 258.40 g/mol [1]

Experimental Workflow Diagram
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Caption: Workflow for Handling 15-Hydroxypentadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 15-
Hydroxypentadecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b164413#personal-protective-equipment-for-handling-
15-hydroxypentadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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